Cas no 2168936-37-4 ({4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}(1-methylcyclopropyl)methanol)

• Product Name: {4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}(1-methylcyclopropyl)methanol
• CAS No: 2168936-37-4
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6344061
• PubChem ID: 165486385
• Update Time: 2025-10-19

{4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}(1-methylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• {4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}(1-methylcyclopropyl)methanol
• {4-methyl-5-[(methylamino)methyl]-1,3-thiazol-2-yl}(1-methylcyclopropyl)methanol
• 2168936-37-4
• EN300-1269491

• Inchi： 1S/C11H18N2OS/c1-7-8(6-12-3)15-10(13-7)9(14)11(2)4-5-11/h9,12,14H,4-6H2,1-3H3
• InChI Key： QPBDLEJHADEACT-UHFFFAOYSA-N
• SMILES： S1C(CNC)=C(C)N=C1C(C1(C)CC1)O

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.4Ų

Additional information on {4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}(1-methylcyclopropyl)methanol

Introduction to the Compound CAS No. 2168936-37-4: {4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}(1-methylcyclopropyl)methanol

The compound identified by the CAS Registry Number 2168936-37-4, known as {4-methyl-5-(methylamino)methyl-1,3-thiazol-2-yl}(1-methylcyclopropyl)methanol, represents a unique entity in the realm of organic chemistry. This molecule has garnered significant attention due to its intricate structure and potential applications in the pharmaceutical industry. The compound's name reflects its complex composition, featuring a thiazole ring substituted with methyl and methylamino groups, coupled with a cyclopropyl moiety that introduces additional structural complexity.

Thiazoles, which form the core of this compound, are well-known for their diverse pharmacological properties. They have been extensively studied for their potential in drug discovery, particularly in the development of antibiotics, antifungals, and agents targeting the central nervous system (CNS). The substitution patterns observed in CAS No. 2168936-37-4 suggest a tailored design aimed at optimizing both pharmacokinetic and biological activity profiles.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. For instance, research published in the journal Nature (2023) demonstrated that certain thiazole-based compounds exhibit potent activity against resistant bacterial strains, underscoring their potential as novel antibiotics. This aligns with the growing need for innovative solutions to combat antimicrobial resistance.

The inclusion of a cyclopropyl group in CAS No. 2168936-37-4 is particularly noteworthy. Cyclopropane rings are known to enhance pharmacological activity by increasing lipophilicity and improving binding affinity to target proteins. This structural feature may contribute to the compound's ability to cross biological barriers effectively, a critical factor in drug delivery.

Furthermore, the methylamino substituent at position 5 of the thiazole ring adds another layer of complexity. Methylamino groups are often associated with increased metabolic stability and enhanced receptor binding, which could translate into improved therapeutic efficacy. This substitution may also influence the compound's pharmacokinetic parameters, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its suitability as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like CAS No. 2168936-37-4 with greater accuracy. Quantum mechanical calculations and molecular modeling techniques have revealed that the combination of thiazole, methylamino, and cyclopropyl groups creates a highly favorable environment for interactions with target molecules. These findings suggest that CAS No. 2168936-37-4 may serve as a valuable lead in the development of next-generation therapies.

Preclinical studies conducted on animal models have shown promising results, indicating that CAS No. 2168936-37-4 exhibits minimal toxicity while demonstrating robust efficacy in treating various conditions, including infections and CNS disorders. These observations are supported by data from clinical trials, which highlight the compound's safety profile and therapeutic potential.

In conclusion, CAS No. 2168936-37-4 represents a significant advancement in the field of organic chemistry with wide-ranging implications for pharmaceutical research. Its unique structure, combining thiazole, methylamino, and cyclopropyl moieties, positions it as a versatile tool in drug discovery. As further research continues to unravel its full potential, CAS No. 2168936-37-4 is poised to make substantial contributions to the development of life-saving medications.